4-(2,5-dimethoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(2,5-dimethoxyphenyl)-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C15H14N4O2S/c1-20-11-3-4-13(21-2)12(9-11)19-14(17-18-15(19)22)10-5-7-16-8-6-10/h3-9H,1-2H3,(H,18,22)
• InChI Key: YPRSDTWIAFEHDO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NNC2=S)C3=CC=NC=C3
• Molecular Formula: C15H14N4O2S
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, such as "4-(2,5-dimethoxyphenyl)-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol," often involves multistep reactions starting from simple precursors. For instance, Labanauskas et al. (2001) demonstrated the synthesis of 1,2,4-triazole derivatives by acylation of 5-alkylthio-3-(3,4-dimethoxyphenyl)-4H-1,2,4-triazoles with acyl chlorides, followed by alkylation with alkyl iodides (Labanauskas et al., 2001).

Molecular Structure Analysis

The molecular structure of 1,2,4-triazole derivatives, including "this compound," can be characterized using various spectroscopic techniques. Gökce et al. (2016) utilized Fourier transform infrared, laser-Raman, proton and carbon-13 nuclear magnetic resonance, and Ultraviolet (UV)-Visible spectra to characterize the structure of similar molecules, providing insight into their geometric and electronic properties (Gökce et al., 2016).

Chemical Reactions and Properties

The reactivity of "this compound" can be understood by studying similar 1,2,4-triazole derivatives. For example, Dave et al. (2007) explored the reactions of 4-amino-5-(3-pyridyl)-4H-1,2,4-triazole-3-thiol with various aromatic aldehydes, leading to the synthesis of novel compounds with potential antimicrobial and antitubercular activities (Dave et al., 2007).